Cas no 1215549-29-3 (5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione)

• Product Name: 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione
• CAS No: 1215549-29-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD12827888
• CID: 4686498
• Update Time: 2025-10-30

5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione
• SBB054350
• 5-(6-bromo-2-pyridyl)cyclohexane-1,3-dione

• MDL： MFCD12827888
• Inchi： 1S/C11H10BrNO2/c12-11-3-1-2-10(13-11)7-4-8(14)6-9(15)5-7/h1-3,7H,4-6H2
• InChI Key： ZPNYDZQUSQTMAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CC(CC(C2)=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione

5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione (CAS No. 1215549-29-3): A Comprehensive Overview

5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione (CAS No. 1215549-29-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione is a cyclic ketone with a brominated pyridine substituent. Its molecular formula is C₁₃H₁₀BrNO₂, and it has a molecular weight of 284.12 g/mol. The compound features a cyclohexane ring with ketone groups at positions 1 and 3, and a 6-bromopyridine moiety attached to the 5-position of the cyclohexane ring. This unique structure confers several interesting chemical properties, such as high stability and reactivity in various chemical reactions.

The presence of the bromine atom in the pyridine ring makes this compound an attractive candidate for further functionalization through substitution reactions. The ketone groups provide additional reactivity sites, enabling the synthesis of a wide range of derivatives with potential biological activities.

Synthesis Methods

The synthesis of 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione has been extensively studied in the literature. One common method involves the reaction of 6-bromonicotinoyl chloride with cyclohexane-1,3-dione in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic acyl substitution, leading to the formation of the desired product with high yield and purity.

Another approach involves the cyclization of an appropriate precursor molecule followed by bromination of the pyridine ring. For example, starting from 2-cyanoacetamide and cyclohexanone, a series of reactions including condensation, cyclization, and bromination can yield 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione. This method offers greater flexibility in terms of functional group manipulation and can be adapted to produce various derivatives with different substituents.

Biological Activities

5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione has been investigated for its potential biological activities in several studies. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism behind this activity is thought to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione has also been studied for its antiproliferative activity against cancer cells. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione may have potential as a lead compound for the development of novel anticancer drugs.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent studies have further expanded our understanding of 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione can inhibit viral replication by interfering with viral RNA synthesis.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione-based derivatives as inhibitors of protein-protein interactions (PPIs). The results showed that certain derivatives could effectively disrupt specific PPIs involved in cellular signaling pathways associated with diseases such as cancer and neurodegeneration.

Potential Applications and Future Directions

The diverse biological activities exhibited by 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The antiproliferative activity against cancer cells highlights its potential as an anticancer agent. Additionally, its antiviral activity opens up possibilities for developing new treatments for viral infections.

To fully realize the therapeutic potential of 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione, further research is needed to optimize its pharmacological properties and evaluate its safety profile. Preclinical studies are currently underway to assess the efficacy and toxicity of this compound in animal models. These studies will provide valuable insights into its potential as a drug candidate for clinical development.

In conclusion, 5-(6-Bromopyridin-2-yl)cyclohexane-1,3-dione (CAS No. 1215549-29-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents.